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Compound of Interest

Compound Name: N-Methyl-N-vinylacetamide

Cat. No.: B020336

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the handling and disposal of
N-Methyl-N-vinylacetamide (CAS No. 3195-78-6). Adherence to these procedures is critical to
ensure personnel safety and regulatory compliance in the laboratory environment.

I. Hazard Identification and Quantitative Data

N-Methyl-N-vinylacetamide is a flammable liquid and vapor that can cause significant health
effects.[1][2] It is harmful if swallowed or in contact with skin, causes skin and serious eye
irritation, and may cause respiratory irritation.[1][2][3]

Property Value Source(s)
Physical State Liquid [2]
Appearance Clear brown liquid [2]
Flash Point 60 °C (140 °F) [2]
Oral LD50 (Rat) 2830 uL/kg [2]
Vapor Pressure 1.8 mbar @ 20 °C [2]
GHS Hazard Statements F226, 302, H312, H315, [1]

H319, H335
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Il. Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling N-Methyl-N-

vinylacetamide to minimize exposure and ensure safety.

PPE Category

Specification

Source(s)

Eye/Face Protection

Chemical splash goggles or
safety glasses with side-
shields conforming to EN166
(EU) or NIOSH (US)
standards. A face shield may
be required for larger
guantities or when splashing is
likely.

[3]141(5]

Skin Protection

Appropriate protective gloves
(e.g., nitrile rubber, inspect
before use). Flame-retardant
antistatic protective clothing. A

lab coat must be worn.

[213][4][5]

Respiratory Protection

A NIOSH-approved respirator
with an appropriate cartridge
(e.g., organic vapor) must be
used if ventilation is
inadequate or when
vapours/aerosols are
generated. A respiratory
protection program that meets
OSHA's 29 CFR 1910.134 and
ANSI Z88.2 requirements or
European Standard EN 149

must be followed.

[315](6]

lll. Operational Plan: Step-by-Step Handling

Procedure
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» Ventilation: Always handle N-Methyl-N-vinylacetamide in a well-ventilated area, preferably
within a chemical fume hood.[2][5]

« Ignition Sources: Eliminate all potential ignition sources, including open flames, hot surfaces,
and sparks.[1][3] Use non-sparking tools.[1]

e Emergency Equipment: Ensure an eyewash station and safety shower are readily
accessible.[2] Have a spill kit with appropriate absorbent material nearby.

e Personal Protective Equipment: Don the required PPE as detailed in the table above before
handling the chemical.

» Container Handling: Keep the container tightly closed when not in use.[1][2] Ground and
bond containers and receiving equipment to prevent static discharge.[1]

» Dispensing: When transferring the liquid, do so carefully to avoid splashing.

e Hygiene: Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke in the work
area.[1]

o Conditions: Store in a cool, dry, well-ventilated area away from incompatible substances
such as strong oxidizing agents and strong acids.[2]

e Location: Store in a designated flammables area.[2]

o Container: Keep in the original, tightly sealed container.[1][2]
IV. Spill and Emergency Procedures
o Alert Personnel: Notify others in the immediate area of the spill.
« Ventilate: Ensure the area is well-ventilated.

o Containment: Cover the spill with an inert, non-combustible absorbent material such as
sand, earth, or vermiculite.[2][7] Do not use combustible materials like paper towels to
absorb the initial spill.[7]
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o Collection: Use a spark-proof tool to collect the absorbed material and place it into a suitable,
labeled container for disposal.[2]

o Decontamination: Clean the spill area with soap and water.

o Disposal: Dispose of the contaminated materials as hazardous waste according to
institutional and local regulations.

o Evacuate: Immediately evacuate the area.
o Alert: Activate the nearest fire alarm and notify emergency personnel.

o First Aid:

[e]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

o Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water
for at least 15 minutes. Seek medical attention.[2]

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
immediate medical attention.[6]

o Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[2]

V. Disposal Plan
All waste containing N-Methyl-N-vinylacetamide must be treated as hazardous waste.
» Waste Collection:

o Collect waste N-Methyl-N-vinylacetamide and any contaminated materials (e.g.,
absorbent materials, gloves) in a designated, properly labeled, and sealed container.

o Do not mix with other waste streams.[1] Leave chemicals in their original containers if
possible.[1]
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e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "N-
Methyl-N-vinylacetamide".

o Storage of Waste:

o Store the sealed waste container in a designated hazardous waste accumulation area,

away from incompatible materials.
e Disposal:

o Arrange for disposal through a licensed professional waste disposal service.[6] All disposal
must be in accordance with federal, state, and local regulations.[1]

VI. Workflow for Handling N-Methyl-N-
vinylacetamide

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b020336?utm_src=pdf-body
https://www.benchchem.com/product/b020336?utm_src=pdf-body
https://www.capotchem.cn/doc/msds_3195-78-6.do
https://www.sigmaaldrich.com/JP/en/sds/aldrich/255130?userType=undefined
https://www.benchchem.com/product/b020336?utm_src=pdf-body
https://www.benchchem.com/product/b020336?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation
- Assess Risks
- Don PPE
- Prepare Workspace

;

Handling
- Use in Fume Hood
- Avoid Ignition Sources
- Transfer Carefully

If not for immediate use

Retrieve for use

Storage
- Tightly Sealed Container
- Cool, Dry, Ventilated Area

Spill Occurs
- Flammables Cabinet

Major Minor

Minor Spill Cleanup
- Absorb with Inert Material
- Decontaminate Area

Major Spill
- Evacuate Area
- Alert Emergency Services

Waste Generation
- Collect in Labeled Container

After professional cleanup

1

1

|

| Disposal

ll - Follow Institutional Protocols
1

1

|

1

I

- Use Licensed Waste Service

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of N-Methyl-N-vinylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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